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Compound of Interest

Compound Name: Kaempferol 3-gentiobioside

Cat. No.: B150290 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for investigating

the anticancer properties of Kaempferol 3-gentiobioside, a naturally occurring flavonoid

glycoside. The information presented herein is curated from recent scientific literature and is

intended to guide researchers in designing and executing robust preclinical studies to evaluate

the therapeutic potential of this compound.

Introduction
Kaempferol 3-gentiobioside, a derivative of the flavonoid kaempferol, has emerged as a

promising candidate in cancer research.[1][2] Studies have demonstrated its ability to impede

cancer progression by targeting key cellular processes such as proliferation, migration, and

invasion.[1][3] A significant mechanism of action for Kaempferol 3-gentiobioside is its role as

an inhibitor of the Transforming Growth Factor-β (TGF-β) type I receptor, also known as Activin

receptor-like kinase 5 (ALK5).[1] By blocking the TGF-β/ALK5/Smad signaling pathway, this

compound can effectively halt the epithelial-mesenchymal transition (EMT), a critical process in

cancer metastasis. This document outlines the protocols to study these anticancer effects in

detail.
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The following tables summarize key quantitative data from studies on Kaempferol and its

derivatives, providing a baseline for expected efficacy.

Table 1: In Vitro Cytotoxicity of Kaempferol Derivatives

Compound Cell Line Assay IC50 Value Exposure Time

Kaempferol
HT-29 (Colon

Cancer)
MTT ~40 µM 48 h

Kaempferol
MDA-MB-453

(Breast Cancer)
MTT ~50 µM 24 h

Kaempferol
A2780/CP70

(Ovarian Cancer)
Not Specified Not Specified Not Specified

Note: Specific IC50 values for Kaempferol 3-gentiobioside were not readily available in the

initial search and would require more targeted experimental determination.

Table 2: In Vivo Tumor Growth Inhibition

Compound Cancer Model Dosage
Administration
Route

Tumor Growth
Reduction

Kaempferol 3-

gentiobioside

Human ovarian

cancer xenograft
Not Specified Not Specified Significant

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the key signaling pathway affected by Kaempferol 3-
gentiobioside and a general workflow for its anticancer evaluation.
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In Vitro Studies

In Vivo Studies
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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